Cas no 183158-31-8 (diethyl pyridin-3-ylboronate)
diethyl pyridin-3-ylboronate structure
Product Name:diethyl pyridin-3-ylboronate
CAS No:183158-31-8
MF:C9H14BNO2
MW:179.023962497711
CID:2125979
PubChem ID:14127880
Update Time:2025-04-21
diethyl pyridin-3-ylboronate Chemical and Physical Properties
Names and Identifiers
-
- diethyl pyridin-3-ylboronate
- Boronic acid, 3-pyridinyl-, diethyl ester
- DA-09004
- SCHEMBL4849535
- 183158-31-8
- Diethyl B-3-pyridinylboronate
- DTXSID801307459
-
- Inchi： 1S/C9H14BNO2/c1-3-12-10(13-4-2)9-6-5-7-11-8-9/h5-8H,3-4H2,1-2H3
- InChI Key： FIYNWUOJCBNBCZ-UHFFFAOYSA-N
- SMILES： O(B(C1C=NC=CC=1)OCC)CC
Computed Properties
- Exact Mass: 179.1117589Da
- Monoisotopic Mass: 179.1117589Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.4Ų
diethyl pyridin-3-ylboronate Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
183158-31-8 (diethyl pyridin-3-ylboronate) Related Products
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